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An In-depth Technical Guide to 3-Pentyl Acetate (CAS 620-11-1)

Abstract
This technical guide provides a comprehensive overview of 3-pentyl acetate (CAS: 620-11-1),

an organic compound of interest to researchers, scientists, and professionals in drug

development. The document details its chemical and physical properties, spectroscopic data,

synthesis methodologies, and analytical protocols. Applications, particularly within the

pharmaceutical and chemical industries, are discussed, alongside essential safety and

toxicological information. All quantitative data is presented in structured tables, and key

experimental workflows are visualized using diagrams to ensure clarity and ease of use for the

technical audience.

Chemical and Physical Properties
3-Pentyl acetate, also known as pentan-3-yl acetate or 1-ethylpropyl acetate, is an organic

ester with a characteristic fruity odor.[1][2] It is a colorless to yellow, watery liquid.[1] As an

isomer of amyl acetate, it is highly flammable.[1][3] Its properties make it a versatile solvent and

intermediate in various chemical processes.

Table 1: Physicochemical Properties of 3-Pentyl Acetate
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Property Value Source

CAS Number 620-11-1 [1][2][4]

Molecular Formula C₇H₁₄O₂ [1][2][4]

Molecular Weight 130.18 g/mol [1][4]

IUPAC Name pentan-3-yl acetate [4]

Synonyms

3-amyl acetate, Acetic acid 1-

ethylpropyl ester,

Diethylcarbinol acetate

[1][2]

Appearance
Colorless to yellow, watery

liquid
[1][3]

Melting Point -74.65°C (estimate) [1][5]

Boiling Point 133.85°C [1]

Flash Point 33.4°C [1][2][4]

Density 0.8712 g/cm³ [1]

Vapor Pressure 7.85 mmHg at 25°C [1][2][4]

Refractive Index 1.3960 [1][5]

XLogP3 2.2 [4][5]

| Water Solubility | 10 g/L (20 °C) (for n-pentyl acetate) |[6] |

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3-pentyl acetate. Key

spectral information from various databases is summarized below.

Table 2: Spectroscopic Data for 3-Pentyl Acetate
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Technique Data Highlights Source

¹³C NMR Instrument: Varian CFT-20 [4]

GC-MS
NIST Number: 417537; Top

m/z peaks: 43, 101, 70
[4]

IR Spectra
Vapor Phase IR spectra

available
[4]

| Kovats Retention Index | Standard non-polar: 835; Standard polar: 1077 |[4] |

Synthesis of 3-Pentyl Acetate
3-Pentyl acetate is typically synthesized via the esterification of 3-pentanol with acetic acid.

Both chemical and enzymatic methods can be employed.

Chemical Synthesis: Fisher Esterification
The Fisher esterification is a classic method for producing esters by refluxing a carboxylic acid

and an alcohol in the presence of a strong acid catalyst.[7]

This protocol is adapted from the synthesis of isopentyl acetate and is directly applicable by

substituting the alcohol.[7][8][9]

Reaction Setup: In a 100 mL round-bottom flask, combine 3-pentanol (1 mole equivalent)

and an excess of glacial acetic acid (e.g., 2.5 mole equivalents).[9] Swirl the flask to ensure

thorough mixing.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.2

mole equivalents) to the mixture while swirling.[7][9] Note that this process is exothermic.

Reflux: Add several boiling chips to the flask, attach a reflux condenser, and heat the mixture

to a gentle boil using a heating mantle.[7][8] Reflux the mixture for 1-2 hours to allow the

reaction to approach equilibrium.[7][9]

Cooling and Quenching: After the reflux period, allow the mixture to cool to room

temperature.[7][9] Transfer the solution to a separatory funnel and add an equal volume of
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cold water to quench the reaction.[9]

Aqueous Wash: Separate and discard the lower aqueous layer.[8]

Neutralization: Wash the organic layer with a 5% aqueous sodium bicarbonate solution to

neutralize the excess acetic acid and the sulfuric acid catalyst.[7][8] Perform this wash

repeatedly until the aqueous layer is basic, as confirmed by pH paper.[7] Caution: Carbon

dioxide gas is evolved during this step; vent the separatory funnel frequently.[8][9]

Brine Wash: Wash the organic layer with a saturated sodium chloride (brine) solution to

remove residual water and water-soluble impurities.[8][9]

Drying: Transfer the crude ester to an Erlenmeyer flask and dry it over anhydrous sodium

sulfate or magnesium sulfate until the liquid is clear.[7][8]

Purification: Decant the dried ester into a distillation flask. Purify the 3-pentyl acetate via

simple distillation, collecting the fraction that distills near its boiling point (134-135°C).[1][7]
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Fisher Esterification Workflow for 3-Pentyl Acetate Synthesis.

Enzymatic Synthesis
Enzymatic synthesis offers a greener alternative to acid-catalyzed methods, operating under

milder conditions. Lipases, such as Lipozyme®435, are effective catalysts for this esterification.

[10]

This protocol is based on the enzymatic synthesis of pentyl acetate and can be adapted for the

3-pentyl isomer.[10]
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Reaction Setup: The reaction is carried out in a 50 mL double-walled glass reactor with

temperature control and magnetic stirring.[10]

Reagents: Add 3-pentanol and acetic acid to the reactor. An excess of the alcohol (e.g., an

alcohol/acid molar ratio of 2:1) is often used to improve conversion rates and prevent

enzyme inhibition by the acid.[10] The reaction can be performed solvent-free.

Catalyst: Add the immobilized lipase catalyst (e.g., Lipozyme®435) to the reagent mixture.

Reaction Conditions: Maintain the reaction temperature at a constant, optimized value (e.g.,

40-60°C) using a circulating water bath.[10] Stir the mixture at a constant rate.

Monitoring: Monitor the reaction progress by taking samples at regular intervals and

analyzing the concentration of acetic acid via titration or another suitable analytical method.

[10]

Termination and Product Isolation: Once the desired conversion is reached (typically after

several hours), stop the reaction. The immobilized enzyme can be recovered by simple

filtration for reuse.[10] The product can be purified from the remaining reactants by distillation

under reduced pressure to avoid high temperatures that could degrade the product.
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Enzymatic Synthesis Workflow for 3-Pentyl Acetate.

Analytical Methods
Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for the

identification and quantification of volatile compounds like 3-pentyl acetate.[11]
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Experimental Protocol: GC-MS Analysis
This is a general protocol for analyzing volatile acetate esters.[11][12]

Sample Preparation: If the sample is a liquid mixture, dilute it with a suitable solvent (e.g.,

dichloromethane or hexane) to a concentration appropriate for GC-MS analysis (typically in

the ppm range). If an internal standard is required for quantification, it should be added at

this stage.

Headspace Analysis (Optional): For solid or complex liquid matrices, Headspace Solid-

Phase Microextraction (HS-SPME) can be used.[11][12]

Place a known amount of the sample in a sealed GC vial.[11]

Heat the vial to allow volatile compounds to partition into the headspace.[11]

Expose an SPME fiber to the headspace for a defined period to adsorb the analytes.[11]

Retract the fiber and introduce it into the GC injector.

GC-MS Injection: Inject a small volume (e.g., 1 µL) of the prepared sample or the SPME fiber

into the GC inlet, which is heated to ensure rapid volatilization.

Chromatographic Separation: The volatile compounds are separated on a capillary column

(e.g., a non-polar HP-5MS column).[12] A temperature program is used to elute the

compounds based on their boiling points and interactions with the column's stationary phase.

Mass Spectrometry Detection: As compounds elute from the GC column, they enter the

mass spectrometer, where they are ionized (typically by electron ionization). The resulting

fragments are separated by their mass-to-charge ratio, generating a mass spectrum for each

compound.

Data Analysis: Identify 3-pentyl acetate by comparing its retention time and mass spectrum

to that of a known standard or a library database (e.g., NIST).[4] Quantification can be

performed by integrating the peak area and comparing it to a calibration curve.
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General Workflow for GC-MS Analysis of 3-Pentyl Acetate.

Applications
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3-Pentyl acetate and its isomers have applications across several industries due to their

solvent properties and characteristic aroma.

Industrial Solvent: Amyl acetates are widely used as industrial solvents in the manufacturing

of lacquers, cements, and coated papers.[3]

Flavor and Fragrance: It is used as a flavoring agent in foods and as a fragrance component

in personal care products and perfumes, often imparting a fruity or banana-like scent.[1][13]

[14]

Cleaning Products: Its solvent properties make it an effective ingredient in degreasers and

spot removers.[1]

Pharmaceutical Applications: While direct roles in drug development are not extensively

documented, pentyl acetate is used in the pharmaceutical sector as an entrainer in the

production of penicillin.[10] Its low toxicity and solvent properties suggest potential for use in

pharmaceutical formulations and as a laboratory reagent.[13]

Safety and Toxicology
Handling 3-pentyl acetate requires adherence to standard laboratory safety procedures due to

its flammability and potential for irritation.

Table 3: Safety and Hazard Information
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Parameter Information Source

Hazard Class 3.2 (Flammable Liquid) [1]

UN Number 1104 (for Amyl acetates) [1]

General Hazards

Highly flammable liquid and

vapor.[15][16] Vapors may

form an explosive mixture with

air.[3]

Health Hazards

May cause respiratory

irritation.[15] Causes serious

eye irritation.[15] Repeated

exposure may cause skin

dryness or cracking.[15][17]

Incompatibilities

Strong oxidizers (chlorates,

nitrates, peroxides), strong

bases, strong acids.[3]

Handling

Keep away from heat, sparks,

and open flames.[15][17] Use

in a well-ventilated area.[15]

Ground and bond containers

during transfer to prevent static

discharge.[17]

Personal Protective Equipment

(PPE)

Wear protective gloves, eye

protection, and flame-retardant

clothing.[16][17]

| Toxicity | All isomers of pentyl acetate show low acute toxicity.[18] Irritation of mucous

membranes is the primary response to vapor exposure.[18] | |

Conclusion
3-Pentyl acetate (CAS 620-11-1) is a valuable chemical with well-defined physical and

spectroscopic properties. Standard organic chemistry techniques, such as Fisher esterification,

and greener enzymatic methods can be employed for its synthesis. Its primary applications lie
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in its use as a solvent and a flavor/fragrance agent, with specific roles in the pharmaceutical

industry such as in antibiotic production. Proper safety precautions are necessary when

handling this compound due to its flammability. This guide provides the foundational technical

information required by researchers and professionals for the effective use and study of 3-
pentyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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